Cas no 2171713-39-4 (2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid)

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}butanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its bicyclo[3.2.0]heptane core introduces conformational constraints, enhancing structural control in peptide design. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for selective deprotection under mild basic conditions. The compound’s unique scaffold may improve peptide stability and binding affinity, making it valuable for medicinal chemistry and bioconjugation studies. Its carboxylic acid functionality facilitates further coupling reactions, enabling seamless integration into peptide chains. This derivative is particularly useful for researchers exploring rigidified peptide backbones or constrained analogs in drug discovery.
2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid structure
2171713-39-4 structure
Product Name:2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid
CAS No:2171713-39-4
MF:C27H30N2O5
MW:462.537507534027
CID:5907352
PubChem ID:165569741
Update Time:2025-10-31

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid
    • 2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
    • 2171713-39-4
    • EN300-1569865
    • Inchi: 1S/C27H30N2O5/c1-2-23(26(31)32)28-25(30)16-11-15-13-24(21(15)12-16)29-27(33)34-14-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-10,15-16,21-24H,2,11-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: JXVWTMANNVOMHT-UHFFFAOYSA-N
    • SMILES: O=C(C1CC2CC(C2C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CC

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 105Ų

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1569865-0.05g
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
2171713-39-4
0.05g
$2829.0 2023-06-04
Enamine
EN300-1569865-0.1g
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
2171713-39-4
0.1g
$2963.0 2023-06-04
Enamine
EN300-1569865-0.25g
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
2171713-39-4
0.25g
$3099.0 2023-06-04
Enamine
EN300-1569865-0.5g
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
2171713-39-4
0.5g
$3233.0 2023-06-04
Enamine
EN300-1569865-1.0g
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
2171713-39-4
1g
$3368.0 2023-06-04
Enamine
EN300-1569865-2.5g
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
2171713-39-4
2.5g
$6602.0 2023-06-04
Enamine
EN300-1569865-5.0g
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
2171713-39-4
5g
$9769.0 2023-06-04
Enamine
EN300-1569865-10.0g
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
2171713-39-4
10g
$14487.0 2023-06-04
Enamine
EN300-1569865-50mg
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
2171713-39-4
50mg
$2829.0 2023-09-24
Enamine
EN300-1569865-100mg
2-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.2.0]heptan-3-yl]formamido}butanoic acid
2171713-39-4
100mg
$2963.0 2023-09-24

2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid Related Literature

Additional information on 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.2.0heptan-3-ylformamido}butanoic acid

Compound CAS No 2171713-39-4: 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}butanoic Acid

The compound CAS No 2171713-39-4, also known as 2-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.2.0]heptan-3-ylformamido}butanoic acid, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising applications in medicinal chemistry.

The molecular structure of this compound is characterized by a bicyclic system, specifically a bicyclo[3.2.0]heptane framework, which is a fused ring system consisting of a three-membered and a two-membered ring. This bicyclic structure contributes to the molecule's rigidity and stability, making it an attractive scaffold for drug design.

One of the key functional groups in this compound is the fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used as a protecting group in peptide synthesis. The presence of the Fmoc group in this compound suggests its potential role in peptide-based drug development or as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of bicyclic systems in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic properties. The incorporation of such systems into drug candidates can enhance their stability, bioavailability, and selectivity, making them more effective therapeutic agents.

In terms of synthesis, this compound likely involves multi-step reactions, including coupling reactions and protecting group strategies to achieve the desired structure. The synthesis pathway may involve the use of standard organic chemistry techniques such as nucleophilic substitution, condensation reactions, and deprotection steps to install the Fmoc group and other functional groups.

The application of this compound extends beyond traditional drug discovery; it may also find use in materials science or as a building block for more complex molecular architectures. Its unique combination of structural features makes it a versatile molecule with wide-ranging potential.

From an SEO perspective, optimizing content for keywords such as "CAS No 2171713-39-4", "bicyclo[3.2.0]heptane", and "fluorenylmethoxycarbonyl" is crucial to ensure visibility in search engines and attract targeted traffic to scientific resources or product pages.

In conclusion, CAS No 2171713-39-4 represents a significant advancement in organic chemistry with its unique structure and promising applications across multiple disciplines.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd